Cas no 882747-36-6 (5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE)

• Product Name: 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE
• CAS No: 882747-36-6
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• MDL: MFCD08064736
• CID: 5226510
• Update Time: 2026-03-07

5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE
• 5-(ethanesulfonyl)-1,3-benzoxazole

• MDL： MFCD08064736
• Inchi： 1S/C9H9NO3S/c1-2-14(11,12)7-3-4-9-8(5-7)10-6-13-9/h3-6H,2H2,1H3
• InChI Key： NBJKSWKTTYHJNQ-UHFFFAOYSA-N
• SMILES： CCS(C1C=CC2OC=NC=2C=1)(=O)=O

Additional information on 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE

Introduction to 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE (CAS No. 882747-36-6)

5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE, identified by the Chemical Abstracts Service Number (CAS No.) 882747-36-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of the ethylsulfonyl substituent in its structure imparts unique chemical properties, making it a subject of interest for further exploration in medicinal chemistry.

The benzoxazole core is a privileged scaffold in drug discovery, exhibiting a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the ethylsulfonyl group at the 5-position of the benzoxazole ring modifies its electronic and steric characteristics, potentially influencing its interactions with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural-activity relationships (SAR) associated with 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE. Studies have demonstrated that the ethylsulfonyl moiety can serve as a key pharmacophore, contributing to the compound's ability to modulate specific enzyme activities and cellular pathways. For instance, computational studies have suggested that this compound may interact with proteins involved in signal transduction and metabolic regulation, which are critical for various therapeutic applications.

In vitro experiments have revealed promising biological activities of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE. Preliminary assays indicate that it exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and inflammatory diseases. The compound's ability to disrupt these pathways makes it a potential candidate for further development into therapeutic agents. Additionally, its interaction with DNA-binding proteins has been explored, suggesting potential applications in oncology and neurodegenerative disorders.

The synthesis of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the benzoxazole ring efficiently. These techniques not only enhance synthetic efficiency but also allow for the introduction of various substituents at desired positions on the scaffold.

The chemical stability of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE under different environmental conditions has been thoroughly investigated. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to characterize its molecular structure and monitor any degradation products. These studies have provided valuable insights into its shelf life and storage requirements, ensuring its suitability for both laboratory research and potential industrial applications.

The pharmacokinetic properties of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE, including its solubility, absorption, distribution, metabolism, and excretion (ADME), are critical factors that determine its therapeutic efficacy. Experimental data suggest that this compound exhibits moderate solubility in aqueous media, which could influence its bioavailability upon administration. Further studies are ongoing to optimize its formulation and delivery systems to enhance its pharmacokinetic profile.

Recent research has also explored the potential toxicological effects of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE. In vivo studies have been conducted to assess its safety profile in animal models, providing preliminary data on acute toxicity and long-term exposure risks. These findings are essential for evaluating its potential as a lead compound in drug development programs. Additionally, computational toxicology approaches have been employed to predict possible adverse effects based on structural alerts identified from similar compounds.

The versatility of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE as a building block for derivative compounds has been highlighted in several studies. By modifying other functional groups or introducing additional heterocycles into its structure, researchers can generate novel analogs with enhanced biological activity or improved pharmacokinetic properties. This flexibility underscores its significance as a versatile intermediate in synthetic chemistry.

The role of ethylsulfonyl containing compounds in medicinal chemistry has been well-documented due to their broad spectrum of biological activities. The sulfonyl group is known to enhance binding interactions by forming hydrogen bonds or participating in electrostatic interactions with biological targets. In the case of 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE, this group contributes to its observed efficacy by modulating key enzymatic activities involved in disease pathways.

Future directions for research on 5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE include exploring its potential applications in precision medicine. By integrating genomics and proteomics data with computational modeling techniques, researchers aim to identify patient subpopulations that may benefit most from this compound's therapeutic effects. This personalized approach could lead to more effective treatment strategies for various diseases.

In conclusion,5-(ETHYLSULFONYL)-1,3-BENZOXAZOLE (CAS No. 882747-36-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into novel therapeutic agents. Continued investigation into its synthesis، pharmacology، и toxicology will be crucial for realizing its full clinical potential.